Cas no 2680865-54-5 (2-{(tert-butoxy)carbonyl(oxolan-2-yl)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(oxolan-2-yl)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2680865-54-5
• MF: C₁₅H₂₂N₂O₅S
• MW: 342.410583019257
• CID: 5625077
• PubChem ID: 165926717
• Update Time: 2025-06-29

2-{(tert-butoxy)carbonyl(oxolan-2-yl)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28297425
• 2-{[(tert-butoxy)carbonyl][(oxolan-2-yl)methyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid
• 2680865-54-5
• 2-{(tert-butoxy)carbonyl(oxolan-2-yl)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C15H22N2O5S/c1-9-11(12(18)19)23-13(16-9)17(8-10-6-5-7-21-10)14(20)22-15(2,3)4/h10H,5-8H2,1-4H3,(H,18,19)
• InChI Key： TYBIASGZVDZAIP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1N(C(=O)OC(C)(C)C)CC1CCCO1

Computed Properties

• Exact Mass: 342.12494298g/mol
• Monoisotopic Mass: 342.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(tert-butoxy)carbonyl(oxolan-2-yl)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid

Introduction to 2-{(tert-butoxy)carbonyl(oxolan-2-yl)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2680865-54-5)

2-{(tert-butoxy)carbonyl(oxolan-2-yl)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid, identified by its CAS number 2680865-54-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivative class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several functional groups, including a tert-butoxycarbonyl (Boc) group, an oxolan-2-ylmethylamino moiety, and a carboxylic acid functionality, all of which contribute to its unique chemical properties and reactivity.

The Boc group in the molecule serves as a protecting group for the amino functionality, ensuring stability during synthetic processes and facilitating controlled reactions. This protective feature is particularly valuable in multi-step synthetic routes where selective modification of different functional groups is required. The presence of the oxolan-2-ylmethylamino moiety introduces an additional layer of complexity, potentially influencing the compound's solubility, metabolic stability, and interaction with biological targets. Furthermore, the carboxylic acid group at the 5-position of the thiazole ring provides a site for further derivatization, enabling the creation of more complex derivatives with tailored pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of thiazole derivatives in drug discovery. Thiazole scaffolds are known for their ability to modulate various biological pathways, making them attractive candidates for developing novel therapeutic agents. For instance, studies have demonstrated that thiazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of functional groups in 2-{(tert-butoxy)carbonyl(oxolan-2-yl)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2680865-54-5) may contribute to its potential efficacy in these areas.

In particular, the oxolan-2-ylmethylamino substituent has been implicated in enhancing binding affinity to certain protein targets. This moiety can form hydrogen bonds and other non-covalent interactions with biological receptors, improving drug-receptor specificity. The 4-methylthiazole core further influences the compound's electronic properties and spatial orientation, which are critical factors in determining its pharmacokinetic behavior. Preliminary computational studies suggest that this compound may exhibit favorable pharmacokinetic profiles, including appropriate solubility and metabolic stability.

The synthesis of 2-{(tert-butoxy)carbonyl(oxolan-2-yl)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2680865-54-5) involves a series of well-established organic reactions, including condensation reactions between appropriately substituted precursors and protection-deprotection steps to isolate the desired functional groups. The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions has been explored to improve yield and purity. These methods align with current trends in synthetic organic chemistry aimed at achieving efficient and sustainable production processes.

From a pharmaceutical perspective, the potential applications of this compound are broad-ranging. Researchers have been investigating thiazole derivatives for their role in modulating enzyme activity and receptor binding. For example, modifications to the thiazole ring can alter its interaction with enzymes such as kinases or phosphodiesterases, which are often implicated in disease pathways. The presence of both polar and non-polar regions in 2-{(tert-butoxy)carbonyl(oxolan-2-yl)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2680865-54-5) suggests it may be capable of traversing biological membranes effectively.

Recent preclinical studies have begun to explore the pharmacological effects of structurally related thiazole compounds. These studies have provided insights into their mechanisms of action and potential therapeutic benefits. While specific data on 2-{(tert-butoxy)carbonyl(oxolan-2-yl)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2680865-54-5) is still limited due to its novelty, preliminary findings suggest that it may exhibit promising activities against certain disease states. Further investigation into its biological profile is warranted to fully elucidate its therapeutic potential.

The development of new drug candidates requires rigorous evaluation under various conditions to ensure safety and efficacy. In vitro assays are commonly employed to assess binding affinity to target proteins and preliminary toxicological profiles. Additionally, animal models provide valuable insights into how these compounds behave within living systems before human trials can commence. The structural features of 2-{(tert-butoxy)carbonyl(oxolan-2-ylmethylamino)} -4-methyl -1 , 3 -th iaz ol - 5 -carbox y l ic ac id (CAS No . 268086 5 -54 - 5 ) make it an intriguing candidate for further exploration in these contexts.

In conclusion, 2 -{( ter t -but y oxy ) carb on y l ( ox o lan - 2 - ylm eth ylam i no ) } -4 -m eth y l -1 ,3 -th i az ol e - 5 -ca rbox y l ic ac id( CAS No .268086 5 -54 - 5 ) represents a significant advancement in pharmaceutical chemistry due to its complex structural features and potential therapeutic applications . Its synthesis , characterized by careful functional group manipulation , aligns with modern synthetic methodologies . Preliminary research suggests that this compound may exhibit notable biological activities , warranting further investigation into its pharmacological properties . As research continues , it is anticipated that insights gained from studying this derivative will contribute to the development of novel therapeutic agents targeting various disease states .